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Compound of Interest

Compound Name: AZD1080

Cat. No.: B1665930 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility and handling of AZD1080, a

potent GSK-3 inhibitor. Below you will find frequently asked questions, detailed experimental

protocols, and troubleshooting advice to ensure successful experimental outcomes.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for preparing a stock solution of AZD1080?

A1: Dimethyl sulfoxide (DMSO) is the most commonly recommended solvent for preparing

high-concentration stock solutions of AZD1080.[1][2][3][4] It is advisable to use freshly opened,

anhydrous DMSO as the compound's solubility can be impacted by moisture.

Q2: I am observing precipitation when trying to dissolve AZD1080 in DMSO. What should I do?

A2: It is not uncommon to experience difficulty in dissolving AZD1080. To aid dissolution and

address precipitation, it is recommended to use ultrasonication and gentle warming (e.g., in a

37°C water bath). Ensure the solution is clear before use.

Q3: Can I dissolve AZD1080 directly in aqueous buffers or cell culture media?

A3: AZD1080 has very low solubility in aqueous solutions. Therefore, it is not recommended to

dissolve the compound directly in buffers or media. A concentrated stock solution in DMSO
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should be prepared first and then serially diluted to the final working concentration in your

aqueous experimental medium.

Q4: How should I store my AZD1080 stock solution?

A4: AZD1080 stock solutions in DMSO should be aliquoted into single-use vials to avoid

repeated freeze-thaw cycles. These aliquots can be stored at -20°C for up to one month or at

-80°C for up to six months.

Q5: What are the recommended solvent systems for in vivo administration of AZD1080?

A5: For in vivo experiments, a common solvent system is a mixture of DMSO, PEG300, Tween

80, and saline. A typical formulation consists of 10% DMSO, 40% PEG300, 5% Tween 80, and

45% saline. Another option involves using SBE-β-CD in saline. It is crucial to prepare these

formulations fresh on the day of use.

Quantitative Solubility Data
The solubility of AZD1080 can vary slightly between different sources and batches. The

following table summarizes the reported solubility data in common solvents.
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Solvent
Concentration
(mg/mL)

Molar
Equivalent

Notes Source(s)

DMSO 21.35 - 66
63.85 mM -

197.38 mM

Requires

ultrasonic and

warming to

achieve higher

concentrations.

Use of fresh

DMSO is

recommended.

Ethanol < 1
Insoluble or

slightly soluble

Not a

recommended

primary solvent.

Water Insoluble Insoluble

Not a

recommended

solvent.

10% DMSO,

40% PEG300,

5% Tween-80,

45% Saline

≥ 2.5 ≥ 7.48 mM

A common

vehicle for in vivo

administration.

10% DMSO,

90% (20% SBE-

β-CD in saline)

≥ 2.5 ≥ 7.48 mM

An alternative

vehicle for in vivo

administration.

Molecular Weight of AZD1080: 334.37 g/mol

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Weighing: Accurately weigh out the desired amount of AZD1080 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 10 mM stock solution, you would need

3.34 mg of AZD1080.
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Solvent Addition: Add the appropriate volume of anhydrous DMSO to the vial containing the

AZD1080 powder.

Dissolution: Vortex the solution vigorously. If precipitation occurs, sonicate the vial in an

ultrasonic water bath and/or warm it gently at 37°C until the solution becomes clear.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -20°C or

-80°C.

Preparation of a Working Solution for In Vitro Cell-Based
Assays

Thawing: Thaw a single aliquot of the 10 mM AZD1080 stock solution at room temperature.

Intermediate Dilution (Optional but Recommended): Prepare an intermediate dilution of the

stock solution in DMSO or your cell culture medium. This can help to minimize the final

concentration of DMSO in your experiment.

Final Dilution: Serially dilute the stock or intermediate solution into your final cell culture

medium to achieve the desired working concentration. Ensure that the final concentration of

DMSO is low (typically <0.1%) to avoid solvent-induced cytotoxicity.

Mixing: Gently mix the final working solution before adding it to your cells.

Preparation of a Formulation for In Vivo Oral Gavage
Initial Dissolution: Prepare a concentrated stock solution of AZD1080 in DMSO (e.g., 25

mg/mL).

Vehicle Preparation: In a separate tube, combine the other components of the vehicle in the

correct proportions (e.g., for a 10% DMSO, 40% PEG300, 5% Tween-80, 45% saline

formulation).

Mixing: Add the AZD1080 DMSO stock solution to the vehicle dropwise while vortexing to

ensure proper mixing and prevent precipitation.

Final Volume Adjustment: Adjust the final volume with saline if necessary.
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Administration: Use the freshly prepared formulation for oral gavage immediately.

Visualized Guides
GSK-3 Signaling Pathway and Inhibition by AZD1080
Glycogen Synthase Kinase 3 (GSK-3) is a key serine/threonine kinase involved in various

cellular processes. It is constitutively active in resting cells and is regulated by upstream

signaling pathways such as the Wnt and insulin pathways. AZD1080 is a potent inhibitor of

GSK-3.

GSK-3 Signaling and Inhibition by AZD1080
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Caption: Inhibition of GSK-3 by AZD1080 and upstream regulators.
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Troubleshooting Workflow for AZD1080 Solubility Issues
This workflow provides a step-by-step guide to troubleshoot common solubility problems

encountered during the preparation of AZD1080 solutions.
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AZD1080 Solubility Troubleshooting
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Caption: A logical workflow to resolve AZD1080 solubility challenges.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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